Cas no 827611-39-2 (2-Benzofurancarboxylic acid, 2-(4-methoxyphenyl)-2-oxoethyl ester)

• Product name: 2-Benzofurancarboxylic acid, 2-(4-methoxyphenyl)-2-oxoethyl ester
• CAS No: 827611-39-2
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• CID: 683051
• PubChem ID: 7193921

2-Benzofurancarboxylic acid, 2-(4-methoxyphenyl)-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 2-(4-methoxyphenyl)-2-oxoethyl ester
• [2-(4-methoxyphenyl)-2-oxoethyl] 1-benzofuran-2-carboxylate
• 827611-39-2
• DTXSID70428378

• Inchi： InChI=1S/C18H14O5/c1-21-14-8-6-12(7-9-14)15(19)11-22-18(20)17-10-13-4-2-3-5-16(13)23-17/h2-10H,11H2,1H3
• InChI Key： HBLIJOLULXDAMT-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)COC(=O)C2=CC3=CC=CC=C3O2

Computed Properties

• Exact Mass: 310.08412354g/mol
• Monoisotopic Mass: 310.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.7Ų